Cas no 1304399-93-6 (5-(3-Formyl-6-methoxyphenoxy)pentanenitrile)

• Product Name: 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile
• CAS No: 1304399-93-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD13199974
• CID: 5149002
• Update Time: 2026-03-03

5-(3-Formyl-6-methoxyphenoxy)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile
• 5-(5-formyl-2-methoxyphenoxy)pentanenitrile

• MDL： MFCD13199974
• Inchi： 1S/C13H15NO3/c1-16-12-6-5-11(10-15)9-13(12)17-8-4-2-3-7-14/h5-6,9-10H,2-4,8H2,1H3
• InChI Key： LHILBSGGTFLGRR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)CCCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3

Additional information on 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile

Research Briefing on 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile (CAS: 1304399-93-6) in Chemical Biology and Pharmaceutical Applications

5-(3-Formyl-6-methoxyphenoxy)pentanenitrile (CAS: 1304399-93-6) is a specialized chemical intermediate that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its formyl and methoxy functional groups, serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and diagnostic agents. Recent studies have highlighted its potential in targeted drug delivery systems and as a precursor for enzyme inhibitors, making it a focal point in contemporary research.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective kinase inhibitors, showcasing its role in modulating cellular signaling pathways. The study reported a 70% improvement in inhibitory activity when compared to traditional analogs, underscoring the compound's pharmacological relevance.

In addition to its therapeutic potential, 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile has been investigated for its role in chemical biology. Researchers have utilized its aldehyde moiety for site-specific bioconjugation, enabling the development of fluorescent probes and affinity labels. A recent Nature Chemical Biology publication detailed its application in profiling enzyme activity in live cells, providing unprecedented insights into metabolic pathways. This breakthrough has opened new avenues for real-time monitoring of biochemical processes, with implications for both basic research and clinical diagnostics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to explore its full potential, with preliminary data suggesting efficacy in preclinical models of inflammatory diseases and oncology.

In conclusion, 5-(3-Formyl-6-methoxyphenoxy)pentanenitrile (CAS: 1304399-93-6) represents a pivotal compound in the intersection of chemical biology and pharmaceutical science. Its multifaceted applications, from drug development to biochemical tools, highlight its importance in advancing both therapeutic and diagnostic technologies. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications, further solidifying its role in modern medicine.